Cas no 1379504-78-5 (ethyl (2E)-5-amino-2-methylpent-2-enoate)

• Product Name: ethyl (2E)-5-amino-2-methylpent-2-enoate
• CAS No: 1379504-78-5
• Molecular Formula: C₈H₁₅NO₂
• Molecular Weight: 157.210202455521
• CID: 5655186
• PubChem ID: 87383926

ethyl (2E)-5-amino-2-methylpent-2-enoate Properties

Names and Identifiers

• ethyl (2E)-5-amino-2-methylpent-2-enoate
• SCHEMBL2405802
• EN300-27730703
• (2E)-2-Methyl-5-amino-2-pentenoic acid ethyl ester
• 1379504-78-5

• InChIKey： RVMLBHWRQCZSBI-FNORWQNLSA-N
• Inchi： 1S/C8H15NO2/c1-3-11-8(10)7(2)5-4-6-9/h5H,3-4,6,9H2,1-2H3/b7-5+
• SMILES： O(CC)C(/C(/C)=C/CCN)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 157.110278721g/mol
• Heavy Atom Count: 11
• Complexity: 152
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters